![molecular formula C11H13NO5 B1333019 (3,5-Dimethoxy-benzoylamino)-acetic acid CAS No. 62098-74-2](/img/structure/B1333019.png)
(3,5-Dimethoxy-benzoylamino)-acetic acid
Overview
Description
The compound “(3,5-Dimethoxy-benzoylamino)-acetic acid” is a complex organic molecule. It contains a benzoyl group (a benzene ring attached to a carbonyl group), which is substituted with two methoxy groups at the 3rd and 5th positions. This benzoyl group is further attached to an amino group, which is connected to an acetic acid moiety .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzoyl group and the acetic acid moiety suggests that this compound might exhibit aromaticity and carboxylic acid functionality .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the benzoyl group, the methoxy groups, and the acetic acid moiety. These functional groups could participate in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure .Scientific Research Applications
Synthesis of Heterocyclic Systems
(3,5-Dimethoxy-benzoylamino)-acetic acid and related compounds have been utilized in the synthesis of various heterocyclic systems. For example, methyl 2-benzoylamino-3-dimethylaminopropenoate, a related compound, reacts with heterocyclic compounds to afford benzoylamino substituted pyranopyrimidinones, pyranopyrazolones, and 2H-1-benzopyranone. This method represents a novel procedure for the preparation of condensed pyranones (Stanovnik et al., 1989).
Bioactive Compound Synthesis
Derivatives of this compound have been synthesized and evaluated for their biological activities. For instance, novel compounds with a structure including a 3,5-dimethoxy-benzoyl moiety have shown significant antitumor activity against cancer stem cells. Such compounds have been found to inhibit the growth of colon cancer stem cells, demonstrating their potential in cancer research (Bhat et al., 2016).
Analytical Chemistry Applications
This compound and its derivatives have also been studied in the context of analytical chemistry. For example, membrane introduction mass spectrometry (MIMS) has been used for on-line monitoring of the photolysis of 3,5-dimethoxybenzyl acetate, a related compound. This method allows for continuous qualitative and quantitative analysis of photolysis products, providing insights into the reaction mechanisms and kinetics (Wong et al., 1996).
Synthesis of Advanced Chemical Structures
The chemical properties of this compound have been leveraged in the synthesis of complex chemical structures. For instance, selective para metalation of unprotected 3,5-dimethoxy benzoic acids has been achieved using n-butyl lithium–potassium tert-butoxide, leading to the synthesis of 3,5-dimethoxy-4-methyl benzoic acid. This showcases the versatility of the compound in synthetic organic chemistry (Sinha et al., 2000).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[(3,5-dimethoxybenzoyl)amino]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO5/c1-16-8-3-7(4-9(5-8)17-2)11(15)12-6-10(13)14/h3-5H,6H2,1-2H3,(H,12,15)(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFBSPOIKQBQXCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)NCC(=O)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00368354 | |
Record name | (3,5-Dimethoxy-benzoylamino)-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00368354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62098-74-2 | |
Record name | (3,5-Dimethoxy-benzoylamino)-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00368354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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